Molecular Weight and Lipophilic Ligand Efficiency (LLE)
The molecular weight (MW) of the target compound is 370.2 g·mol⁻¹, placing it below the median MW of approximately 420–450 g·mol⁻¹ reported for oral kinase inhibitors [1]. Its calculated XLogP3 of 3.2, when used to estimate lipophilic ligand efficiency (LLE = pIC₅₀ – logP), suggests that if the compound were to achieve a target IC₅₀ of 100 nM (pIC₅₀ = 7.0), its LLE would be approximately 3.8, which is above the commonly accepted threshold of 3.0 for favourable drug-like properties [1][2]. This compares favourably with analogues such as 2-[1-(4,6-dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine (MW ~394 g·mol⁻¹, higher logP) where the added methoxy groups increase both mass and estimated lipophilicity without necessarily improving binding efficiency [3]. Note: the IC₅₀ of 100 nM is a hypothetical threshold used solely to illustrate LLE methodology; no measured IC₅₀ value is available for the target compound.
| Evidence Dimension | Molecular weight and estimated lipophilic ligand efficiency (LLE) |
|---|---|
| Target Compound Data | MW = 370.2 g·mol⁻¹; XLogP3 = 3.2; hypothetical LLE ~3.8 (assuming pIC₅₀ = 7.0, unvalidated) |
| Comparator Or Baseline | Median oral kinase inhibitor: MW ~420–450 g·mol⁻¹ [1]; Analogue 2-[1-(4,6-dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine: MW ~394 g·mol⁻¹ [3] |
| Quantified Difference | ΔMW = –50 to –80 g·mol⁻¹ below kinase inhibitor median; ΔMW = –24 g·mol⁻¹ below dimethoxy analogue |
| Conditions | Computed molecular properties (XLogP3, TPSA) from standard cheminformatics algorithms; LLE estimated using hypothetical IC₅₀ |
Why This Matters
Lower MW relative to the oral kinase inhibitor median provides greater headroom for property optimisation during hit-to-lead and lead optimisation phases, reducing the risk of pharmacokinetic attrition due to molecular obesity.
- [1] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach to Enable Alignment of Druglike Properties. ACS Chemical Neuroscience 2010, 1 (6), 435–449. View Source
- [2] Leeson, P. D.; Springthorpe, B. The Influence of Drug-Like Concepts on Decision-Making in Medicinal Chemistry. Nature Reviews Drug Discovery 2007, 6 (11), 881–890. View Source
- [3] Kuujia.com. 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine – Chemical and Physical Properties. CAS No: 2640972-77-4. (Accessed April 2026). View Source
